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While comprehensive tissue distribution data is not available in the searched literature, the following table

summarizes key pharmacokinetic and safety findings from early-phase clinical trials.

Aspect Findings Context

Formulation &
Bioavailability

Tablet formulation showed 3-4 times
greater bioavailability than powder-in-

capsules [1].

Phase 1 study in myeloid leukemia
patients [1].

Maximum
Tolerated Dose
(MTD)

150 mg tablets twice daily [1]. Established in phase 1 study; DLTs

included dysarthria, muscle
weakness, peripheral neuropathy [1].

Common Adverse
Events

Anemia, fatigue, anorexia, leukopenia,
increased ALT [2]. Muscular weakness,

myalgias, increased intraocular
pressure [2].

Observed in a phase Ib trial for breast
cancer [2].

Evidence of
Target
Engagement

Dose-dependent increase in plasma
Angiopoietin-2 (Ang-2) levels [2].

Ang-2 rise provides pharmacodynamic
evidence of TIE2 kinase inhibition [2].
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Rebastinib is an investigational, orally administered small molecule inhibitor. Its primary known mechanism

is as a potent and selective inhibitor of the TIE2 receptor tyrosine kinase [3] [4].

Unique Binding Mode: It functions as a "switch control" inhibitor, binding to the TIE2 kinase
domain and locking it in an inactive conformation, which is distinct from typical ATP-competitive

inhibitors [1].
Primary Target: The TIE2 receptor, which is activated by angiopoietins (ANGPTs) and is expressed

on vascular endothelial cells and a subset of pro-tumoral macrophages [5] [6].
Pleiotropic Effects: By inhibiting TIE2, rebastinib aims to achieve multiple anti-tumor effects:

Anti-angiogenic: Disrupts the formation of new tumor blood vessels [6].
Inhibition of Pro-tumoral Macrophages: Blocks the function of TIE2-expressing

macrophages, which are involved in tumor progression, metastasis, and immune suppression
[5] [6].

Blocking Metastasis: Specifically inhibits the TMEM doorway, a site where tumor cells enter
the bloodstream in breast cancer [2] [6].

The diagram below illustrates this multi-faceted mechanism of action.
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Research Implications & Experimental Considerations

The lack of tissue distribution data presents both a challenge and an opportunity for researchers.

For Your Technical Guide: You can frame this as a known research gap. A troubleshooting guide
could state: "If tissue distribution data for rebastinib is required for your PK/PD model, note that this
data is not publicly available in the literature and may need to be generated internally via advanced
bioanalytical methods (e.g., LC-MS/MS)."
Focus on Demonstrated Mechanisms: Current evidence supports the design of experiments
focusing on TIE2 pathway inhibition, tumor-associated macrophages, and angiogenesis, particularly

in combination with chemotherapy [5] [2].
Clinical Correlates: The observed clinical efficacy and biomarker changes (increased plasma Ang-2)

can serve as functional proxies for successful target engagement in tissues [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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